Cas no 280-45-5 (2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI))

2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI) structure
280-45-5 structure
Product Name:2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI)
CAS No:280-45-5
MF:C4H7O3P
MW:134.070342302322
CID:269922
PubChem ID:78965
Update Time:2025-04-19

2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI)
    • 2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
    • 4-phospha-3,5,8-trioxabicyclo[2.2.2]octane
    • 2-(Hydroxymethyl)-1,3-propanediol, cyclic phosphite (1:1)
    • DTXSID10182280
    • 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane
    • 280-45-5
    • SCHEMBL4650159
    • Inchi: 1S/C4H7O3P/c1-4-2-6-8(5-1)7-3-4/h4H,1-3H2
    • InChI Key: YXVFYAGLYXEEHP-UHFFFAOYSA-N
    • SMILES: P12OCC(CO1)CO2

Computed Properties

  • Exact Mass: 134.01331
  • Monoisotopic Mass: 134.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • XLogP3: -0.1

Experimental Properties

  • Boiling Point: 115.6°Cat760mmHg
  • Flash Point: 19.5°C
  • PSA: 27.69
  • LogP: 0.90650

2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI) Related Literature

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